Cas no 2248430-58-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2248430-58-0
• MF: C₉H₁₆FNO₃
• MW: 205.22664642334
• MDL: MFCD30803390
• CID: 5194382
• Update Time: 2026-03-05

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2-[(Boc-amino)methyl]-3-fluoro-2-propen-1-ol
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30803390
• Inchi： 1S/C9H16FNO3/c1-9(2,3)14-8(13)11-5-7(4-10)6-12/h4,12H,5-6H2,1-3H3,(H,11,13)
• InChI Key： BLTLTPGXTUOXND-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(CO)=CF

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2248430-58-0 and Product Name: INDEX NAME NOT YET ASSIGNED

Compound with the CAS number 2248430-58-0 is a novel chemical entity that has garnered significant attention in the field of chemical and biomedical research. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a cutting-edge development in the synthesis and application of specialized molecules. The unique structural and functional properties of this compound have positioned it as a promising candidate for further exploration in various scientific and therapeutic domains.

The chemical structure of CAS No. 2248430-58-0 exhibits a complex arrangement of atoms and functional groups, which contributes to its distinctive reactivity and potential biological activity. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of this compound with unprecedented accuracy. These computational tools have been instrumental in identifying potential interactions between INDEX NAME NOT YET ASSIGNED and biological targets, paving the way for its investigation in drug discovery and material science.

In the realm of biomedical research, 2248430-58-0 has shown intriguing potential in preliminary studies. Its molecular framework suggests that it may interact with specific enzymes and receptors, making it a candidate for developing novel therapeutic agents. Researchers are particularly interested in its potential applications in treating neurological disorders, where precise molecular targeting is crucial. The compound's ability to modulate cellular pathways without significant off-target effects is a key factor that makes it an attractive option for further development.

Recent studies have also highlighted the compound's role in material science. The unique chemical properties of CAS No. 2248430-58-0 make it suitable for use in advanced materials, such as polymers and coatings, which require high stability and functionality. The compound's thermal and chemical resistance have been observed under various conditions, suggesting its versatility in industrial applications. This dual functionality as both a potential therapeutic agent and a material component underscores the broad utility of this chemical entity.

The synthesis of INDEX NAME NOT YET ASSIGNED involves complex multi-step reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled the efficient production of this compound on a scalable basis. Techniques such as catalytic hydrogenation, cross-coupling reactions, and polymerase chain reaction (PCR) have been employed to construct its intricate molecular architecture. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate the feasibility of producing complex molecules like 2248430-58-0.

The pharmacological profile of CAS No. 2248430-58-0 is under active investigation by research teams worldwide. Initial pharmacokinetic studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for any potential drug candidate, as they influence the compound's efficacy and safety profile. Further preclinical studies are underway to evaluate its toxicity and long-term effects, ensuring that it meets stringent regulatory standards before moving into clinical trials.

The development of INDEX NAME NOT YET ASSIGNED is not without challenges. Optimizing its synthesis while maintaining high yields and purity requires meticulous planning and execution. Additionally, understanding its interactions with biological systems necessitates interdisciplinary collaboration between chemists, biologists, and pharmacologists. Despite these challenges, the progress made so far suggests that 2248430-58-0 has significant potential to contribute to advancements in both chemistry and medicine.

In conclusion, Compound with CAS No. 2248430-58-0 represents a fascinating example of how innovative chemical research can lead to breakthroughs with far-reaching implications. As INDEX NAME NOT YET ASSIGNED, it stands at the forefront of scientific exploration, with applications spanning from drug discovery to advanced materials. The ongoing research into its properties and potential uses underscores its importance as a chemical entity worthy of continued study and development.